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Compound of Interest

3-Methylisothiazole-4-carboxylic
Compound Name: d
aci

Cat. No.: B090979

An In-depth Technical Guide to 3-Methylisothiazole-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methylisothiazole-4-carboxylic acid is a heterocyclic compound belonging to the
isothiazole family. This document provides a comprehensive overview of its synthesis,
physicochemical properties, and known applications. Detailed experimental protocols are
provided for its preparation, alongside tabulated quantitative data for easy reference.
Furthermore, key experimental and synthetic workflows are visualized using diagrams to
facilitate a deeper understanding of the processes involved.

Physicochemical Properties

The fundamental physicochemical properties of 3-Methylisothiazole-4-carboxylic acid are
crucial for its handling, formulation, and application in various experimental settings. The
following table summarizes its key quantitative data.
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Property Value Reference
Molecular Formula CsHsNO:2S

Molecular Weight 143.16 g/mol

CAS Number 10491-31-3

Appearance White to off-white solid

Melting Point 198-202 °C

Boiling Point 339.74£22.0 °C (Predicted)

pKa 3.16£0.10 (Predicted)

Synthesis of 3-Methylisothiazole-4-carboxylic Acid

The primary route for synthesizing 3-Methylisothiazole-4-carboxylic acid involves the
hydrolysis of its corresponding ethyl ester, ethyl 3-methylisothiazole-4-carboxylate.

Synthesis Workflow

The following diagram illustrates the two-step synthesis process from a starting thiol compound
to the final carboxylic acid.
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Step 1: Ester Formation

Acetoacetamide or related thiol

Reaction with
thyl 2-chloro-3-oxobutanoate

Ethyl 3-methylisothiazole-4-carboxylate

Step 2: Hydrolysis

Ethyl 3-methylisothiazole-4-carboxylate

Alkaline Hydrolysis
(e.g., NaOH)

3-Methylisothiazole-4-carboxylic acid
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Start: Prepare solution of
ethyl 3-methylisothiazole-4-carboxylate
in Ethanol

Add aqueous NaOH solution

Heat mixture to reflux
(2-4 hours)

Reaction
Complete?

es

Cool to room temperature
& remove ethanol

Acidify with conc. HCI
to pH 2-3

Precipitate Forms

Collect solid by vacuum filtration
& wash with cold water

Dry the product

End: Pure
3-Methylisothiazole-4-carboxylic acid

3-Methylisothiazole- Carbo.xyhg Acid Amide Coupling Final PARP
4-carboxylic acid .Actlvatlon > with an amine Inhibitor Molecule
(e.g., with SOCIz or EDC)
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090979#3-methylisothiazole-4-carboxylic-acid-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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